![molecular formula C17H14BrN3O2S B3459758 N-benzyl-2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide](/img/structure/B3459758.png)
N-benzyl-2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide
Overview
Description
N-benzyl-2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in a variety of fields. This compound belongs to the class of oxadiazole derivatives, which have been shown to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-benzyl-2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is not fully understood. However, it is believed to exert its biological activities through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that mediate inflammation.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of various bacterial and fungal strains. Additionally, it has been shown to induce apoptosis in cancer cells and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-benzyl-2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide in lab experiments is its broad spectrum of biological activities. This compound has been shown to possess antimicrobial, antifungal, anticancer, and anti-inflammatory activities, making it a useful tool for investigating various biological processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the research of N-benzyl-2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. One area of interest is the development of more efficient synthesis methods that can provide higher yields of the desired product. Another area of interest is the investigation of the compound's potential as a fluorescent probe for detecting reactive oxygen species in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic applications.
Scientific Research Applications
N-benzyl-2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to possess antimicrobial, antifungal, anticancer, and anti-inflammatory activities. Additionally, this compound has been investigated for its potential use as a fluorescent probe for detecting reactive oxygen species in biological systems.
properties
IUPAC Name |
N-benzyl-2-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrN3O2S/c18-14-8-6-13(7-9-14)16-20-21-17(23-16)24-11-15(22)19-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJRWBJRCPVVSLI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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